Cas no 630412-45-2 (2-Butenoic acid, 2,4-dicyano-3-(2-thienyl)-, ethyl ester)

• Product Name: 2-Butenoic acid, 2,4-dicyano-3-(2-thienyl)-, ethyl ester
• CAS No: 630412-45-2
• MF: C₁₂H₁₀N₂O₂S
• MW: 246.285001277924
• CID: 1645440
• Update Time: 2024-09-12

2-Butenoic acid, 2,4-dicyano-3-(2-thienyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2,4-dicyano-3-(2-thienyl)-, ethyl ester

• Inchi： 1S/C12H10N2O2S/c1-2-16-12(15)10(8-14)9(5-6-13)11-4-3-7-17-11/h3-4,7H,2,5H2,1H3
• InChI Key： RQECJWLSFGPXNP-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C#N)=C(C1SC=CC=1)CC#N

Computed Properties

• Exact Mass: 246.0464

Experimental Properties

• Density: 1.257±0.06 g/cm3(Predicted)
• Melting Point: 165-166 °C(Solv: acetonitrile (75-05-8))
• Boiling Point: 433.2±45.0 °C(Predicted)
• PSA: 73.88